N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-iodobenzoate
• InChI: InChI=1S/C13H10IN3O2/c14-10-6-2-1-5-9(10)13(18)19-17-12(15)11-7-3-4-8-16-11/h1-8H,(H2,15,17)
• InChI Key: POXDLSKDHTZSMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC=CC=N2)N)I
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC=CC=N2)\N)I
• Molecular Formula: C13H10IN3O2
• Molecular Weight: 367.14 g/mol

Description

N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of certain enzymes that are involved in various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide involves the inhibition of certain enzymes. It is believed to bind to the active site of these enzymes, preventing their normal function. For example, N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide binds to the catalytic site of COX-2, preventing the conversion of arachidonic acid to prostaglandins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide depend on the specific enzyme that is inhibited. Inhibition of COX-2 leads to a decrease in the production of prostaglandins, which are mediators of inflammation. This can result in a reduction in pain and inflammation. Inhibition of HDACs can lead to changes in gene expression, which can have a variety of effects depending on the specific genes that are affected.

Advantages and Limitations for Lab Experiments

N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide has several advantages for lab experiments. It is a potent inhibitor of certain enzymes, which allows for the study of their role in various biological processes. It is also relatively easy to synthesize, which makes it readily available for use in research. However, there are also limitations to its use. It may not be effective against all enzymes, and its effects may be dependent on the specific experimental conditions.

Future Directions

There are several future directions for the use of N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide in research. One area of interest is the study of its effects on epigenetic regulation, which is the study of changes in gene expression that are not due to changes in the DNA sequence. N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide has been shown to inhibit HDACs, which are involved in epigenetic regulation. Another area of interest is the development of more specific inhibitors of enzymes such as COX-2, which may have fewer side effects than current inhibitors. Additionally, the use of N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide in combination with other compounds may lead to the development of more effective treatments for various diseases.
Conclusion:
N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide is a valuable tool in scientific research due to its ability to inhibit certain enzymes. It has been shown to have a variety of effects on biochemical and physiological processes, and has several advantages and limitations for use in lab experiments. There are also several future directions for its use in research, including the study of its effects on epigenetic regulation and the development of more specific inhibitors of enzymes.

Scientific Research Applications

N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide is a valuable tool in scientific research due to its ability to inhibit certain enzymes. It is commonly used in the study of various biological processes such as inflammation, cancer, and neurodegenerative diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. N'-[(2-iodobenzoyl)oxy]-2-pyridinecarboximidamide has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.